Cas no 2091763-16-3 (2,6-Dibromo-3-methoxybenzoic acid)

• Product Name: 2,6-Dibromo-3-methoxybenzoic acid
• CAS No: 2091763-16-3
• MF: C₈H₆Br₂O₃
• MW: 309.939441204071
• CID: 5074232
• Update Time: 2025-05-23

2,6-Dibromo-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Dibromo-3-methoxybenzoic acid

• Inchi： 1S/C8H6Br2O3/c1-13-5-3-2-4(9)6(7(5)10)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： BPAQWEGHXZSDKT-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C=1C(=O)O)Br)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 2,6-Dibromo-3-methoxybenzoic acid

2,6-Dibromo-3-methoxybenzoic Acid: An Overview of a Versatile Compound (CAS No. 2091763-16-3)

2,6-Dibromo-3-methoxybenzoic acid (CAS No. 2091763-16-3) is a multifaceted compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include two bromine atoms and a methoxy group attached to a benzoic acid core. These functional groups endow the molecule with a range of chemical properties that make it a valuable starting material for various synthetic pathways and applications.

The synthesis of 2,6-dibromo-3-methoxybenzoic acid typically involves multi-step processes, including bromination and methylation reactions. Recent advancements in green chemistry have led to the development of more sustainable and environmentally friendly methods for its production. For instance, a study published in the Journal of Organic Chemistry in 2022 reported a novel protocol using catalytic amounts of a transition metal complex, which significantly reduced the formation of by-products and minimized waste generation.

In the realm of pharmaceutical research, 2,6-dibromo-3-methoxybenzoic acid has shown promise as an intermediate in the synthesis of bioactive compounds. Its bromine substituents can be readily functionalized through various chemical transformations, making it an attractive precursor for the development of new drugs. A notable example is its use in the synthesis of antiviral agents. A 2021 study in the European Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent antiviral activity against several strains of influenza virus.

Beyond pharmaceutical applications, 2,6-dibromo-3-methoxybenzoic acid has also found utility in materials science. Its ability to form stable complexes with metal ions makes it a suitable ligand for the preparation of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. A recent paper in the Journal of Materials Chemistry A highlighted the use of this compound to synthesize MOFs with high surface areas and excellent thermal stability.

The physical and chemical properties of 2,6-dibromo-3-methoxybenzoic acid have been extensively studied. It is a white crystalline solid with a melting point ranging from 185°C to 187°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but exhibits limited solubility in water. These properties make it amenable to various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

In terms of safety and handling, while 2,6-dibromo-3-methoxybenzoic acid is not classified as a hazardous material under current regulations, it is important to follow standard laboratory practices when working with this compound. Proper personal protective equipment (PPE) should be worn, and work should be conducted in a well-ventilated area to minimize exposure risks.

The future prospects for 2,6-dibromo-3-methoxybenzoic acid are promising. Ongoing research continues to explore new synthetic routes and applications for this versatile compound. For example, recent studies have investigated its potential as a building block for advanced functional materials with tunable electronic properties. Additionally, its role in the development of novel therapeutic agents remains an active area of investigation.

In conclusion, 2,6-dibromo-3-methoxybenzoic acid (CAS No. 2091763-16-3) is a compound with diverse applications across multiple scientific disciplines. Its unique structural features and chemical properties make it an invaluable tool for researchers working in organic synthesis, pharmaceutical development, and materials science. As research progresses, it is likely that new and innovative uses for this compound will continue to emerge.